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Compound of Interest

2-Amino-5-lodopyridine-3-
Carbaldehyde

Cat. No.: B1285547

Compound Name:

Technical Guide: 2-Amino-5-lodopyridine-3-
Carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 2-Amino-5-lodopyridine-3-Carbaldehyde. This compound is a
valuable building block in medicinal chemistry and materials science due to its unique
arrangement of functional groups—an amine, an aldehyde, and an iodine atom on a pyridine
scaffold.

Core Chemical Properties

The fundamental molecular and physical properties of 2-Amino-5-lodopyridine-3-
Carbaldehyde are summarized below. This data is essential for reaction planning, analytical
characterization, and computational modeling.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1285547?utm_src=pdf-interest
https://www.benchchem.com/product/b1285547?utm_src=pdf-body
https://www.benchchem.com/product/b1285547?utm_src=pdf-body
https://www.benchchem.com/product/b1285547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Citations

Molecular Formula CeHsIN20 [1112113114]

Molecular Weight 248.02 g/mol [1112][3][5]

CAS Number 578007-67-7 [2][5]

Appearance Solid [5]

Melting Point 164.8-166.6°C [2]
2-amino-5-iodopyridine-3-

IUPAC Name [1]
carbaldehyde

Canonical SMILES C1=C(C=NC(=C1C=0)N)I [1]
DSXSLRYMXWHNPF-

InChl Key [1][5]

UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of 2-Amino-5-lodopyridine-3-Carbaldehyde involves the introduction of both
an iodine atom and a carbaldehyde group onto a 2-aminopyridine core. While a specific,
detailed protocol for the direct synthesis of the title compound is not readily available in public
literature, a common strategy involves the initial iodination of 2-aminopyridine to form the key
intermediate, 2-amino-5-iodopyridine, followed by formylation.

Experimental Protocol: Synthesis of 2-Amino-5-
iodopyridine (Precursor)

This protocol is based on the iodination of 2-aminopyridine using iodine and an oxidizing agent,
a common and efficient method.[3]

Materials:
e 2-aminopyridine

e |odine
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e Hydrogen Peroxide
o Water

e Ice

Procedure:

 In a suitable reaction vessel (e.g., a four-necked flask equipped with a condenser,
thermometer, and stirrer), dissolve 2-aminopyridine in water.[3]

e Heat the solution to approximately 70°C with stirring.[3]

e Add iodine in portions to the reaction mixture. After the addition is complete, maintain the
temperature between 80-90°C for 2 hours.[3]

» Following the incubation period, carefully add hydrogen peroxide dropwise to the mixture.
Continue to maintain the temperature for an additional 2-3 hours.[3]

» After the reaction is complete, heat the mixture to reflux for 20-30 minutes.[3]
e Cool the reaction mixture and filter the resulting precipitate.[3]
e Wash the collected solid with ice water and dry to yield 2-amino-5-iodopyridine.[3]

The subsequent formylation at the 3-position can be achieved through various methods, such
as the Vilsmeier-Haack reaction, which is a standard procedure for introducing aldehyde
groups onto electron-rich aromatic rings.

Reactivity and Potential Applications

The chemical behavior of 2-Amino-5-lodopyridine-3-Carbaldehyde is dictated by its three
key functional groups:

e Amino Group: Acts as a nucleophile and can participate in N-alkylation, N-acylation, and
coupling reactions (e.g., Buchwald-Hartwig amination).
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» Aldehyde Group: The carbonyl group is electrophilic and can undergo nucleophilic addition
with organometallic reagents, form imines with primary amines, and be oxidized to a
carboxylic acid or reduced to an alcohol.

e lodo Group: The iodine atom is a good leaving group in transition-metal-catalyzed cross-
coupling reactions (e.g., Suzuki, Sonogashira, Heck), allowing for the introduction of a wide
variety of substituents at the 5-position.

This trifunctional nature makes it a highly versatile intermediate for the synthesis of complex
heterocyclic compounds. Its structure is of significant interest in:

e Medicinal Chemistry: As a scaffold for the development of novel therapeutic agents. The
aminopyridine core is a known pharmacophore, and the functional handles allow for
extensive structure-activity relationship (SAR) studies.[5]

e Materials Science: The iodinated aromatic structure suggests potential for use in the
development of functional organic materials with specific electronic or optical properties.

Logical Workflow for Synthesis and Derivatization

The following diagram illustrates a logical workflow for the synthesis of 2-Amino-5-
lodopyridine-3-Carbaldehyde and its subsequent use in creating diverse molecular
architectures through functional group manipulation.
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Caption: Synthetic workflow from 2-aminopyridine to the target compound and its potential
derivatizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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